2-(3-Chlorophenyl)-7-(3,4-dimethoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
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Description
2-(3-Chlorophenyl)-7-(3,4-dimethoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C21H20ClN5O3 and its molecular weight is 425.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research has led to the synthesis of novel triazolopyrimidine derivatives with potential antimicrobial and antioxidant activities. For instance, a study conducted by Gilava et al. (2020) focused on synthesizing a series of triazolopyrimidines using the Biginelli protocol. These compounds were evaluated for their antimicrobial and antioxidant properties, showcasing the chemical versatility and potential therapeutic uses of triazolopyrimidines (Gilava, Patel, Ram, & Chauhan, 2020).
Heterocyclic Compound Synthesis
The chemical properties of triazolopyrimidines allow for the creation of various heterocyclic compounds, which can be used in further pharmaceutical research and development. For example, a study highlighted the preparation of thieno[3,2-d]pyrimidines from 2-aminothiophene-3-carboxylic acid esters, indicating the synthetic utility of triazolopyrimidines in creating structurally diverse molecules with potential biological activity (Al-Taisan, Al-Hazimi, & Al-Shihry, 2010).
Antimicrobial and Antioxidant Activities
The antimicrobial and antioxidant capacities of triazolopyrimidine derivatives have been a significant focus. These compounds are synthesized and evaluated for their potential to inhibit microbial growth and oxidative stress, contributing to the development of new therapeutic agents. Research demonstrates the potential of these compounds in addressing various microbial strains and oxidative challenges (Rahmouni et al., 2016).
Novel Synthetic Routes
Innovative synthetic approaches to triazolopyrimidine derivatives have been explored to enhance the efficiency and diversity of these compounds. Studies involve the development of new synthetic methodologies, enabling the creation of a wide array of triazolopyrimidine-based compounds with potential applications in drug discovery and development (Farghaly, 2008).
Properties
IUPAC Name |
2-(3-chlorophenyl)-7-(3,4-dimethoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN5O3/c1-11-17(19(23)28)18(12-7-8-15(29-2)16(10-12)30-3)27-21(24-11)25-20(26-27)13-5-4-6-14(22)9-13/h4-10,18H,1-3H3,(H2,23,28)(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBIHAWQSZLULRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC(=N2)C3=CC(=CC=C3)Cl)N1)C4=CC(=C(C=C4)OC)OC)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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